Cas no 1804501-69-6 (4-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 4-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1804501-69-6
• MF: C₈H₄F₄N₂O
• MW: 220.123775482178
• CID: 4912352
• Update Time: 2025-09-26

4-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C8H4F4N2O/c9-6-2-4-14-7(5(6)1-3-13)15-8(10,11)12/h2,4H,1H2
• InChI Key： GCARCIFRJYWFAY-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 4-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile

Comprehensive Overview of 4-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804501-69-6)

The compound 4-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804501-69-6) is a highly specialized chemical intermediate with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a pyridine ring substituted with fluoro and trifluoromethoxy groups, as well as an acetonitrile moiety, makes it a valuable building block for synthesizing advanced compounds. Researchers and industries are increasingly interested in this molecule due to its potential in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The 4-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804501-69-6) stands out due to its ability to improve the physicochemical properties of target molecules. This aligns with the growing trend of precision chemistry, where tailored compounds are designed for specific applications. Searches for terms like "fluorinated pyridine synthesis" and "trifluoromethoxy group applications" have spiked, reflecting the scientific community's focus on these functional groups.

The synthesis of 4-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include halogenation, etherification, and cyanation, which require careful optimization to achieve high yields and purity. Analytical techniques such as NMR spectroscopy and HPLC are critical for characterizing this compound, ensuring it meets the stringent standards required for pharmaceutical intermediates. Questions like "How to purify fluorinated pyridine derivatives?" or "Best solvents for pyridine acetonitrile reactions" are frequently encountered in research forums.

From an industrial perspective, 4-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile is gaining traction in the development of next-generation agrochemicals. Its structural motifs are known to enhance the efficacy of herbicides and insecticides, addressing global challenges such as pest resistance and environmental sustainability. This has led to increased searches for "pyridine-based agrochemicals" and "fluoro-substituted pesticide intermediates", highlighting the compound's relevance in modern agriculture.

In material science, the incorporation of 4-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile into polymers and coatings has shown promise due to its ability to impart thermal stability and chemical resistance. Researchers exploring high-performance materials often inquire about "fluorine-containing monomers for polymers" or "pyridine derivatives in electronic materials", underscoring the interdisciplinary appeal of this compound.

Regulatory and safety considerations for handling 4-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile are paramount. While it is not classified as hazardous under standard guidelines, proper laboratory practices such as using personal protective equipment (PPE) and working in well-ventilated areas are recommended. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, topics that dominate searches like "safe handling of fluorinated compounds" and "eco-friendly chemical processes".

Looking ahead, the versatility of 4-Fluoro-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804501-69-6) ensures its continued relevance in cutting-edge research. Whether in medicinal chemistry, agrochemical innovation, or advanced materials, this compound exemplifies the intersection of molecular design and practical application. As the scientific community seeks answers to questions like "What are the latest advances in pyridine chemistry?" or "How to optimize trifluoromethoxy group reactions?", this molecule remains a focal point of exploration and discovery.